Cas no 1804449-12-4 (3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804449-12-4
• MF: C₆H₃Cl₂F₂NO
• MW: 213.996926546097
• CID: 4918224
• Update Time: 2025-05-21

3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3Cl2F2NO/c7-2-1-11-6(12)4(8)3(2)5(9)10/h1,5H,(H,11,12)
• InChI Key： REHRGHMFHMDRCJ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C=1C(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine

3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine: Properties, Applications, and Market Insights

3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804449-12-4) is a specialized halogenated pyridine derivative with unique chemical properties that make it valuable in various industrial and research applications. This compound belongs to the class of hydroxypyridine derivatives, which are known for their versatility in organic synthesis and material science. The presence of both chlorine and fluorine substituents on the pyridine ring enhances its reactivity and potential for further functionalization.

The molecular structure of 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine features a pyridine core with strategic substitutions that influence its physical and chemical behavior. The 2-hydroxyl group contributes to hydrogen bonding capabilities, while the 3,5-dichloro and 4-difluoromethyl groups impart electron-withdrawing effects that modify the compound's acidity and solubility profile. These structural features have sparked interest in its potential applications, particularly in the development of advanced agrochemicals and pharmaceutical intermediates.

Recent studies have explored the use of 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine as a building block for crop protection agents, aligning with current agricultural trends toward more selective and environmentally friendly pesticides. The compound's ability to undergo various nucleophilic substitution reactions makes it particularly valuable for creating novel active ingredients with improved efficacy and reduced environmental impact. Researchers are also investigating its potential in metal-organic frameworks (MOFs) for catalytic applications, responding to the growing demand for sustainable chemical processes.

From a synthetic chemistry perspective, 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine offers several advantages. Its halogen-rich structure facilitates further derivatization through cross-coupling reactions, making it a versatile intermediate in medicinal chemistry. The pharmaceutical industry has shown increasing interest in similar polyhalogenated pyridines for developing new drug candidates, particularly in areas such as kinase inhibitors and antimicrobial agents.

The global market for specialty pyridine derivatives like 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine has seen steady growth, driven by demand from the agrochemical and pharmaceutical sectors. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing requirements for high-purity batches. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure product quality and consistency, addressing the industry's need for reliable characterization methods.

Environmental considerations have become crucial in the production and application of halogenated compounds. 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine is subject to careful handling protocols to minimize ecological impact, reflecting the chemical industry's shift toward greener practices. Researchers are actively exploring biodegradation pathways and environmental fate studies for similar compounds, responding to regulatory requirements and sustainability goals.

In material science applications, the unique electronic properties of 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine have attracted attention for potential use in organic electronic devices. The compound's ability to influence charge transport characteristics makes it interesting for developing new semiconducting materials, particularly in the context of flexible electronics and energy storage solutions.

Safety data for 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine emphasizes the importance of proper laboratory practices when handling this compound. While not classified as highly hazardous, standard precautions for halogenated organic compounds should be followed, including the use of appropriate personal protective equipment and adequate ventilation. Material safety data sheets provide detailed guidance on storage conditions and handling procedures to ensure safe usage in research and industrial settings.

The future outlook for 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine appears promising, with potential applications expanding into new areas of chemical research. Its structural features continue to inspire innovative synthetic approaches, particularly in the development of targeted bioactive molecules. As analytical techniques advance and regulatory frameworks evolve, this compound is likely to maintain its relevance in both academic and industrial chemistry landscapes.

For researchers and industry professionals seeking detailed technical information about 3,5-Dichloro-4-(difluoromethyl)-2-hydroxypyridine, comprehensive characterization data including NMR spectra, melting point, and solubility profiles are available through specialized chemical databases. These resources support the growing community of scientists working with functionalized pyridine derivatives and contribute to the ongoing exploration of their diverse applications.